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Compound of Interest

Compound Name: 3-Bromotetrahydrofuran

Cat. No.: B096772

Introduction: Understanding the Core Risks of a
Versatile Reagent

3-Bromotetrahydrofuran (CAS No. 19311-37-6) is a valuable heterocyclic building block in
modern organic synthesis, particularly in the development of pharmaceutical intermediates.[1]
Its structure, a tetrahydrofuran ring substituted with a bromine atom, provides a versatile
scaffold for introducing the THF moiety into larger molecules through nucleophilic substitution
and other transformations. However, this same structural feature introduces significant, and
often underestimated, laboratory hazards.

This guide moves beyond standard Safety Data Sheet (SDS) summaries to provide
researchers, scientists, and drug development professionals with a deep, mechanistic
understanding of the risks associated with 3-Bromotetrahydrofuran. The primary hazards—
flammaubility, irritation, and, most critically, the potential for explosive peroxide formation—are
not merely procedural hurdles. They are direct consequences of the molecule's chemical
nature. By understanding the causality behind these risks, laboratory personnel can cultivate a
proactive safety culture built on scientific principles rather than rote memorization of rules. The
protocols described herein are designed as self-validating systems to ensure the integrity of the
chemical and the safety of the researcher.

Section 1: Physicochemical Properties and Hazard
Profile
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A foundational understanding of a chemical's properties is the first step in a robust risk

assessment. 3-Bromotetrahydrofuran is a colorless to light yellow liquid with physical and

chemical properties that dictate its primary hazards.[1]

Property Value Implication | Causality
Heterocyclic ether with a
Molecular Formula CaH7BrO )
halogen substituent.
Molecular Weight 151.00 g/mol [2]
__ . [1] Relatively low volatility, but
Boiling Point ~150-155 °C
vapors can accumulate.
) Significantly denser than
Density ~1.56 - 1.61 g/cm3
water.
Classified as a flammable
Flash Point ~59 °C liquid. Vapors can form

ignitable mixtures with air.[1]

The Globally Harmonized System (GHS) provides a clear classification of the immediate

hazards associated with 3-Bromotetrahydrofuran.[2]

GHS Classification =~ Hazard Statement Signal Word Pictogram
Flammable Liquids, H226: Flammable )

o Warning &
Category 3 liquid and vapor
Skin Irritation, H315: Causes skin ]

o Warning |
Category 2 irritation
Serious Eye Irritation, H319: Causes serious ]

S Warning |

Category 2 eye irritation

H335: May cause ]
STOT SE, Category 3 ) L Warning
respiratory irritation

Note: Specific toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) for 3-Bromotetrahydrofuran are not readily available in public
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databases. Therefore, the GHS classifications, which are based on available data and
structural analogies, must be regarded as the primary source for assessing acute toxicity.

Section 2: The Critical Hazard of Peroxide
Formation

The most insidious danger associated with 3-Bromotetrahydrofuran, inherited from its parent
structure, tetrahydrofuran (THF), is its propensity to form shock-sensitive and potentially
explosive peroxides upon exposure to atmospheric oxygen.[3] This is not a rare event; it is an
inherent chemical reactivity that proceeds via a free-radical mechanism, often accelerated by
light.

Mechanism of Peroxide Formation: The process is initiated by the abstraction of a hydrogen
atom from a carbon adjacent to the ether oxygen, a position activated towards radical
formation. The resulting radical reacts with molecular oxygen (a diradical) to form a peroxy
radical, which can then abstract a hydrogen from another THF molecule to form a
hydroperoxide and propagate the chain reaction.

Over time, especially upon concentration through evaporation or distillation, these
hydroperoxides can convert into polymeric peroxides and crystalline peroxidic residues. These
residues are highly unstable and can detonate violently when subjected to heat, friction, or
mechanical shock—such as the simple act of twisting a container cap.

Protocol for Peroxide Management

A rigorous, multi-stage protocol is mandatory for all work involving 3-Bromotetrahydrofuran.
Stage 1: Procurement and Receiving

e Minimize Inventory: Purchase only the quantity of 3-Bromotetrahydrofuran required for
near-term experiments. Stockpiling is a dangerous practice.

e Immediate Dating: Upon receipt, label the container with both the "Date Received" and the
"Date Opened." This is non-negotiable.

» Visual Inspection: Before accepting the shipment, visually inspect the container (if possible)
for any signs of crystallization, particularly around the cap and threads. If crystals are
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observed, do not handle the container further and contact your institution's Environmental
Health & Safety (EHS) office immediately.

Stage 2: Storage
» Container Integrity: Store in the original, airtight, light-resistant container.
e Environment: Store in a cool, dark, well-ventilated area away from heat and direct sunlight.

e Segregation: Store in a cabinet designated for flammable liquids, segregated from strong
oxidizing agents and strong bases.

o Shelf Life:
o Unopened Container: Discard or test for peroxides after 12 months from the date received.
o Opened Container: Discard or test for peroxides after 3-6 months from the date opened.

Stage 3: Peroxide Detection Regular testing is a cornerstone of safe handling. Testing must be
performed before any distillation or concentration, and at regular intervals for opened
containers.

e Qualitative Test (Potassium lodide):

o Preparation: Add 0.5-1.0 mL of 3-Bromotetrahydrofuran to an equal volume of glacial
acetic acid containing approximately 0.1 g of sodium iodide or potassium iodide crystals.

o Observation: A yellow color indicates the presence of low levels of peroxides, while a
brown color signifies a high concentration.

o Quantitative Test (Commercial Test Strips):

o Use commercially available peroxide test strips according to the manufacturer's
instructions. These provide a semi-quantitative reading of the peroxide concentration (e.g.,

in ppm).

o Action Level: If peroxides are detected at a concentration > 25-30 ppm, the solvent must
be decontaminated or disposed of. Do not attempt to distill or concentrate a solvent with
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detectable peroxides.

Stage 4: Peroxide Removal/Decontamination (For Experienced Personnel Only) This
procedure should only be performed by trained personnel with a thorough understanding of the
risks.

o Activated Alumina Column: Pass the solvent through a column of activated basic alumina.
This method effectively removes hydroperoxides. The alumina should then be treated as
hazardous waste.

o Ferrous Sulfate Reduction: Stir the solvent with a freshly prepared aqueous solution of
ferrous sulfate (FeSOa). This reduces the peroxides. The two phases must then be
separated.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

The hierarchy of controls dictates that engineering solutions should be the first line of defense,
supplemented by appropriate PPE.

Engineering Controls:

+ Fume Hood: All handling of 3-Bromotetrahydrofuran, including transfers, reaction setup,
and workup, must be conducted inside a certified chemical fume hood to control flammable
and irritating vapors.

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.

o Safety Shower/Eyewash Station: An operational and easily accessible safety shower and
eyewash station are mandatory in the immediate work area.

Personal Protective Equipment (PPE): The selection of PPE must be based on the specific
hazards of 3-Bromotetrahydrofuran.

o Eye Protection: Chemical splash goggles are required at all times. A face shield should be
worn over the goggles during procedures with a higher risk of splashing, such as large-
volume transfers.
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» Body Protection: A flame-resistant laboratory coat must be worn and fully fastened.

e Hand Protection: This is a critical parameter. Standard nitrile gloves offer poor resistance to
many ethers, including THF, and should be considered for splash protection only, to be

changed immediately upon contact.

o Recommended: For prolonged handling or immersion, multi-layered gloves or gloves
made of more resistant materials like laminate film (e.g., SilverShield®) or butyl rubber are

strongly recommended.

o Causality: The choice of glove material is based on preventing permeation, the process by
which a chemical can pass through the glove material at a molecular level, even without
visible holes. Always consult the glove manufacturer's compatibility charts and inspect
gloves for any signs of degradation before use.
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Caption: PPE selection workflow for 3-Bromotetrahydrofuran.
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Section 4: Handling and Emergency Protocols
Standard Handling Protocol

e Pre-Use Checklist: Before handling, confirm the location of the nearest fire extinguisher
(Class B), safety shower, and spill kit. Ensure the fume hood is operational.

 Inert Atmosphere: For reactions sensitive to peroxides or for long-term storage of opened
containers, the use of an inert atmosphere (e.g., nitrogen or argon) is best practice.

e Grounding: When transferring quantities greater than 500 mL, ground and bond containers
to prevent the buildup of static electricity, which can serve as an ignition source.

e Avoid Concentration: Never distill 3-Bromotetrahydrofuran to dryness. Always leave a
residual volume of at least 20% in the distillation flask.

Emergency Protocol: Spill Response

The response to a spill must be swift, logical, and predicated on the scale of the release.
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Caption: Decision workflow for spill response.

Emergency Protocol: Fire Response
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam. Do not use water, as it may be ineffective and can spread the flammable liquid.

e Procedure: For a small, contained fire, trained personnel may use a fire extinguisher. For any
larger fire, or if the fire is not immediately extinguished, activate the fire alarm, evacuate the
area, and call emergency services.

e Hazardous Combustion Products: Fires involving 3-Bromotetrahydrofuran may produce
toxic and corrosive gases, including carbon monoxide, carbon dioxide, and hydrogen
bromide. Firefighters must wear self-contained breathing apparatus (SCBA).

Emergency Protocol: Exposure

e Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Section 5: Waste Disposal

All waste containing 3-Bromotetrahydrofuran, including contaminated absorbents from spills
and reaction residues, must be treated as hazardous waste.

» Containerization: Collect waste in a dedicated, properly sealed, and clearly labeled
hazardous waste container. The label must include the full chemical name: "Hazardous
Waste: 3-Bromotetrahydrofuran.”
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o Peroxide Check: Before consolidating waste streams, be aware that mixing peroxide-
containing ethers with other chemicals can lead to violent reactions. If the waste solvent has
been stored for an extended period, it should be tested for peroxides before disposal.

o Segregation: Keep halogenated organic waste separate from non-halogenated waste
streams, as per your institution's guidelines.

» Disposal: Arrange for pickup and disposal by your institution's EHS office or a licensed
hazardous waste disposal contractor. Never dispose of 3-Bromotetrahydrofuran down the
drain.

Conclusion: A Commitment to Proactive Safety

3-Bromotetrahydrofuran is a powerful tool for chemical synthesis, but its utility is matched by
its inherent hazards. Effective safety is not achieved by simply following a checklist, but by
understanding the chemical principles that drive the risks. The tendency to form explosive
peroxides is the most significant long-term threat and requires unwavering diligence in
inventory management, dating, and testing. By integrating the protocols and the scientific
rationale outlined in this guide into daily laboratory practice, researchers can mitigate these
risks, ensuring a safe environment for discovery and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 3-Bromotetrahydrofuran | C4H7BrO | CID 12929516 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 3-
Bromotetrahydrofuran]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b096772?utm_src=pdf-body
https://www.benchchem.com/product/b096772?utm_src=pdf-body
https://www.benchchem.com/product/b096772?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-3-bromotetrahydrofuran-comprehensive-overview-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromotetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromotetrahydrofuran
https://www.fishersci.com/store/msds?countryCode=US&language=en&partNumber=AAH58746AD&productDescription=4-BRMO-2-FLROBENZLZINC+BR+50ML&vendorId=VN00024248
https://www.benchchem.com/product/b096772#3-bromotetrahydrofuran-safety-and-handling-precautions
https://www.benchchem.com/product/b096772#3-bromotetrahydrofuran-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b096772#3-bromotetrahydrofuran-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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